Cas no 946505-84-6 (2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID)

• Product Name: 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID
• CAS No: 946505-84-6
• MF: C₁₁H₁₈N₂O₅S
• MW: 290.336021900177
• MDL: MFCD09998228
• CID: 4666803
• Update Time: 2025-11-02

2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(N-Isobutyl-3,5-Dimethylisoxazole-4-Sulfonamido)Acetic Acid
• Glycine, N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-N-(2-methylpropyl)-
• N-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-n-isobutylglycine
• 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID

• MDL： MFCD09998228
• Inchi： 1S/C11H18N2O5S/c1-7(2)5-13(6-10(14)15)19(16,17)11-8(3)12-18-9(11)4/h7H,5-6H2,1-4H3,(H,14,15)
• InChI Key： NEMDKTXQNBDISJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(S(C1=C(C)ON=C1C)(=O)=O)CC(C)C

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 479.4±55.0 °C at 760 mmHg
• Flash Point: 243.7±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID

Exploring the Versatile Applications of 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID (CAS No. 946505-84-6)

In the realm of specialized sulfonamide derivatives, 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID (CAS No. 946505-84-6) stands out as a compound of significant interest to researchers and industry professionals. This structurally unique molecule combines an isoxazole ring with a sulfonamide linkage and acetic acid moiety, creating a versatile scaffold with potential applications across multiple scientific domains.

The molecular structure of 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID features several notable characteristics that contribute to its functionality. The presence of both hydrophobic (isobutyl and dimethyl groups) and hydrophilic (sulfonamido and carboxylic acid) components gives this compound balanced solubility properties, making it suitable for various formulation requirements. Researchers particularly value its molecular weight of 288.35 g/mol and well-defined crystalline structure, which facilitate precise characterization and handling in laboratory settings.

Recent scientific literature highlights growing interest in isoxazole-containing compounds like 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID for their potential in biomedical research. The compound's unique structure shows promise in molecular recognition studies, where its ability to form specific interactions with biological targets is being investigated. Notably, the sulfonamide group in this molecule has drawn attention for its potential role in enzyme inhibition, a hot topic in current pharmaceutical research.

The synthesis of 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID typically involves multi-step organic reactions that carefully construct its distinctive architecture. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the compound's high purity and structural integrity, essential qualities for research applications.

In material science applications, 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID has shown potential as a building block for functional materials. Its ability to participate in hydrogen bonding networks and form coordination complexes with metal ions makes it valuable for designing molecular assemblies with tailored properties. Researchers are exploring its use in creating advanced polymers and supramolecular architectures, areas that have gained significant traction in nanotechnology developments.

The stability profile of 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID under various conditions has been thoroughly investigated. Studies indicate excellent thermal stability up to 200°C and good photostability, making it suitable for applications requiring prolonged shelf life or exposure to light. These characteristics align well with current industry demands for robust chemical intermediates that maintain performance under diverse environmental conditions.

From a commercial perspective, 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID has seen steady demand in the fine chemicals market. Suppliers typically offer this compound with high purity grades (≥98%) to meet research requirements. The global market for such specialized sulfonamide derivatives continues to expand, driven by increasing R&D investments in life sciences and advanced materials sectors.

Handling and storage recommendations for 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID follow standard laboratory protocols for organic compounds. It should be stored in tightly sealed containers at room temperature, protected from moisture and direct sunlight. These straightforward handling requirements contribute to its popularity as a research chemical, addressing common concerns about compound stability and ease of use in laboratory settings.

Emerging research directions for 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID include its potential in bioconjugation chemistry and as a ligand in catalytic systems. The compound's bifunctional nature allows for creative modifications that can tailor its properties for specific applications, a feature highly valued in current molecular design strategies. These developments position the compound as a valuable tool in the expanding field of precision chemistry.

Quality control measures for 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID typically involve rigorous HPLC analysis and spectroscopic verification to ensure batch-to-batch consistency. Reputable suppliers provide comprehensive analytical certificates detailing purity levels and impurity profiles, addressing the research community's need for reliable chemical standards in experimental work.

The environmental profile of 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID has been assessed through standard ecotoxicity studies, showing favorable results that comply with current green chemistry metrics. Its biodegradability characteristics and low bioaccumulation potential make it an attractive option for researchers prioritizing environmentally benign compounds, a significant consideration in modern chemical development.

Patent literature reveals growing intellectual property activity surrounding derivatives of 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID, particularly in applications related to specialty materials and biologically active compounds. This trend underscores the compound's versatility and the scientific community's recognition of its potential value across multiple technology sectors.

For researchers considering 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID for their projects, numerous scientific databases contain valuable reference data including spectral information, physicochemical properties, and synthetic protocols. These resources facilitate efficient experimental planning and support the compound's integration into diverse research programs investigating molecular interactions and structure-activity relationships.

As the scientific community continues to explore the potential of structurally complex sulfonamides, compounds like 2-(N-ISOBUTYL-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID will likely remain important tools for advancing research in medicinal chemistry, materials science, and chemical biology. Its balanced combination of structural features and functional versatility positions it as a valuable asset in the toolkit of modern researchers pursuing innovative solutions to complex scientific challenges.